Cas no 2167586-21-0 (2-amino-2-methylhexane-1-sulfonyl fluoride)

• Product Name: 2-amino-2-methylhexane-1-sulfonyl fluoride
• CAS No: 2167586-21-0
• MF: C₇H₁₆FNO₂S
• MW: 197.270844459534
• CID: 5800477
• PubChem ID: 165868602
• Update Time: 2025-08-05

2-amino-2-methylhexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methylhexane-1-sulfonyl fluoride
• 2167586-21-0
• EN300-1577205

• Inchi： 1S/C7H16FNO2S/c1-3-4-5-7(2,9)6-12(8,10)11/h3-6,9H2,1-2H3
• InChI Key： UOUFZAGHFSQLJL-UHFFFAOYSA-N
• SMILES： S(CC(C)(CCCC)N)(=O)(=O)F

Computed Properties

• Exact Mass: 197.08857809g/mol
• Monoisotopic Mass: 197.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-2-methylhexane-1-sulfonyl fluoride

Introduction to 2-amino-2-methylhexane-1-sulfonyl fluoride (CAS No. 2167586-21-0)

2-amino-2-methylhexane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2167586-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both amino and sulfonyl fluoride functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2-amino-2-methylhexane-1-sulfonyl fluoride consists of a six-carbon chain with a secondary amino group at the 2-position and a sulfonyl fluoride group at the 1-position. This unique arrangement imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The sulfonyl fluoride moiety is highly reactive towards nucleophiles, enabling its use in various coupling reactions, while the amino group provides a site for further functionalization. Such characteristics have positioned this compound as a key building block in the synthesis of bioactive molecules.

In recent years, there has been growing interest in sulfonyl fluorides due to their role as pharmacophores in drug discovery. These compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets, making them attractive for developing new drugs. For instance, sulfonyl fluorides have been incorporated into molecules targeting neurological disorders, where their ability to modulate protein-protein interactions is particularly valuable. The reactivity of the sulfonyl fluoride group allows for facile introduction into peptide mimetics and other peptidomimetic scaffolds, which are increasingly being explored for their therapeutic potential.

The synthesis of 2-amino-2-methylhexane-1-sulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. Typically, the process begins with the preparation of a primary amine derivative, which is then converted into the corresponding sulfonyl chloride before being treated with hydrofluoric acid or a fluorinating agent to yield the final product. This synthetic route underscores the compound's importance as a precursor in industrial-scale chemical manufacturing. The efficiency and scalability of these synthetic methods have made CAS No. 2167586-21-0 a preferred choice for researchers seeking high-purity sulfonyl fluoride intermediates.

One of the most compelling applications of 2-amino-2-methylhexane-1-sulfonyl fluoride is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. By designing molecules that selectively inhibit these enzymes, researchers can develop treatments for a wide range of diseases. The sulfonyl fluoride group's ability to form stable covalent bonds with protease active sites makes it an effective tool for creating potent inhibitors. Several preclinical studies have demonstrated the efficacy of sulfonyl fluoride-containing compounds in modulating enzymatic activity, paving the way for further clinical investigations.

Another area where CAS No. 2167586-21-0 has shown promise is in the synthesis of sulfonamides, which are a class of heterocyclic compounds with diverse biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, and they represent one of the largest classes of drugs on the market today. The reactivity of the sulfonyl fluoride group allows for its conversion into sulfonamides through nucleophilic substitution reactions, providing a straightforward route to these important pharmacophores. This transformation has been utilized in several drug discovery programs aimed at identifying novel sulfonamide-based therapeutics.

The versatility of 2-amino-2-methylhexane-1-sulfonyl fluoride extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science and polymer chemistry, where its reactivity enables the creation of functionalized polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems and smart materials that respond to environmental stimuli. The ability to incorporate sulfonyl fluoride groups into polymer backbones has opened new avenues for designing advanced materials with enhanced functionality.

In conclusion, 2-amino-2-methylhexane-1-sulfonyl fluoride (CAS No. 2167586-21-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its applications continues to expand, this compound is expected to play an increasingly important role in the development of new drugs and advanced materials.